Cas no 1782019-96-8 (6-amino-2-methyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-amino-2-methyl-1,2-dihydroisoquinolin-1-one
• CAS No: 1782019-96-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD28653316
• CID: 5240527
• PubChem ID: 84103638
• Update Time: 2025-05-26

6-amino-2-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-methyl-1,2-dihydroisoquinolin-1-one
• 6-Amino-2-methylisoquinolin-1(2H)-one

• MDL： MFCD28653316
• Inchi： 1S/C10H10N2O/c1-12-5-4-7-6-8(11)2-3-9(7)10(12)13/h2-6H,11H2,1H3
• InChI Key： GUUJBIHZSOMQHV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C=C2)C=CN1C

Additional information on 6-amino-2-methyl-1,2-dihydroisoquinolin-1-one

6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One: A Comprehensive Overview

6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One, also known by its CAS number 1782019-96-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinolones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One features a fused bicyclic system with an amino group at the 6-position and a methyl group at the 2-position, contributing to its unique chemical properties.

The synthesis of 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One typically involves multi-step organic reactions, often utilizing intermediates such as amino alcohols or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These methods are particularly relevant in the context of large-scale manufacturing for pharmaceutical applications.

In terms of biological activity, 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One has been studied for its potential as a lead compound in drug development. Preclinical studies have shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential utility in treating conditions such as neurodegenerative diseases or cardiovascular disorders. Additionally, the compound has demonstrated moderate inhibitory effects on certain enzymes, making it a candidate for further exploration in enzyme-targeted therapies.

The structural versatility of 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One allows for further functionalization, enabling the creation of derivative compounds with enhanced pharmacokinetic properties. For instance, recent research has focused on modifying the amino group to improve bioavailability or reduce toxicity. These derivatives are currently under investigation in preclinical models to assess their efficacy and safety profiles.

In the context of materials science, 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One has been explored as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the design of metalloorganic frameworks (MOFs) and related materials. Such applications hold promise for use in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, the ecological impact of 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One has been evaluated through toxicity studies on aquatic organisms. Results indicate that the compound exhibits low toxicity at environmentally relevant concentrations, suggesting that its use in industrial applications may not pose significant risks to ecosystems. However, further research is needed to fully understand its long-term effects and degradation pathways.

In summary, 6-Amino-2-Methyl-1,2-Dihydroisoquinolin-1-One, with its unique chemical structure and diverse biological activities, represents a valuable compound with potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as a key player in future advancements in medicine and materials science.